Cas no 1214344-19-0 (4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid)

• Product Name: 4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid
• CAS No: 1214344-19-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 4998889
• Update Time: 2025-06-12

4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid
• 4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid

• Inchi： 1S/C14H11FO3/c1-18-12-4-2-3-11(14(16)17)13(12)9-5-7-10(15)8-6-9/h2-8H,1H3,(H,16,17)
• InChI Key： AIXJTWDYVUMXLM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CC=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Additional information on 4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid

4'-Fluoro-6-methoxybiphenyl-2-carboxylic Acid (CAS No. 1214344-19-0): A Comprehensive Overview

4'-Fluoro-6-methoxybiphenyl-2-carboxylic acid (CAS No. 1214344-19-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a biphenyl core, a fluoro substituent, and a methoxy group, all of which contribute to its diverse chemical and biological properties.

The biphenyl core of 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid provides a rigid and planar structure, making it an excellent scaffold for the design of bioactive molecules. The presence of the fluoro substituent at the 4' position introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. The methoxy group at the 6-position further modulates the electronic properties of the molecule, enhancing its solubility and stability.

In recent years, 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. For instance, this compound has been utilized in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique combination of functional groups in 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid allows for fine-tuning of the pharmacological properties of these drugs, improving their efficacy and reducing side effects.

Beyond its applications in pharmaceuticals, 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid has also shown promise in materials science. Its rigid biphenyl core and functional groups make it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers have explored its use in the synthesis of liquid crystals, which are essential components in display technologies such as LCDs and OLEDs. The ability to fine-tune the molecular structure through substitution at different positions allows for the creation of liquid crystals with specific thermal and optical properties.

In addition to its practical applications, 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid has been a subject of academic research to understand its fundamental chemical behavior. Studies have focused on its reactivity with various functional groups and its behavior under different reaction conditions. For instance, recent research has investigated the use of this compound in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. The results have shown that 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid can serve as an efficient coupling partner, leading to high yields and excellent selectivity.

The synthesis of 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid typically involves several steps, starting from readily available starting materials. One common approach is to begin with a substituted benzene derivative, which is then subjected to a series of reactions including halogenation, coupling reactions, and functional group transformations. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The physical properties of 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid are well-documented and play a crucial role in its applications. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. Its solubility in various solvents is another important consideration for both synthetic processes and practical applications. For example, it is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane or toluene.

The biological activity of 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid has been evaluated through various assays to assess its potential as a lead compound for drug development. In vitro studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has been tested for its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These preliminary findings highlight the need for further research to optimize its pharmacological profile.

In conclusion, 4'-fluoro-6-methoxybiphenyl-2-carboxylic acid (CAS No. 1214344-19-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for drug discovery and advanced material development. Ongoing research continues to uncover new insights into its chemical behavior and biological activity, paving the way for innovative applications in various fields.